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Compound of Interest

Compound Name:
4-Bromo-3-methylaniline

hydrochloride

CAS No.: 202925-03-9

Cat. No.: B1290658

Get Quote

4-Bromo-3-methylaniline (CAS No. 6933-10-4), also known as 4-bromo-m-toluidine, is a

substituted aniline that serves as a highly versatile and strategic building block in modern

organic synthesis.[1][2] Its utility in the development of pharmaceuticals, agrochemicals, and

advanced materials stems from a unique confluence of three distinct reactive centers within its

structure: a nucleophilic amino group, an aromatic ring primed for electrophilic substitution, and

a carbon-bromine bond that is an excellent handle for transition-metal-catalyzed cross-coupling

reactions.[1] This guide provides an in-depth analysis of these reactive sites, offering field-

proven insights into the causality behind experimental choices and providing actionable

protocols for its synthetic manipulation.

The strategic placement of the amino, methyl, and bromo substituents creates a molecule with

nuanced reactivity. The interplay of their electronic and steric effects dictates the regiochemical

outcome of reactions, allowing for precise control in the construction of complex molecular

architectures. Understanding these subtleties is paramount for any researcher aiming to

leverage this compound's full synthetic potential.
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Physicochemical & Spectroscopic Data
A foundational understanding begins with the molecule's fundamental properties. The data

below is compiled for easy reference.

Property Value Source

CAS Number 6933-10-4 [3]

Molecular Formula C₇H₈BrN [4]

Molecular Weight 186.05 g/mol [3]

Appearance
Grey to brownish crystalline

powder
[4]

Melting Point 79-83 °C [4]

Boiling Point 240 °C [4]

¹H NMR (CDCl₃)

δ 2.28 (s, 3H), 3.39 (brs, 2H),

6.38 (d, 1H), 6.55 (s, 1H), 7.27

(d, 1H)

[5][6]

SMILES CC1=C(C=CC(=C1)N)Br [3]

Analysis of Key Reactive Sites
The reactivity of 4-bromo-3-methylaniline can be systematically understood by examining its

three principal functional regions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylaniline
https://m.molbase.com/moldata/54036.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylaniline
https://m.molbase.com/moldata/54036.html
https://m.molbase.com/moldata/54036.html
https://m.molbase.com/moldata/54036.html
https://www.chemicalbook.com/synthesis/4-bromo-3-methylaniline.htm
https://www.chemicalbook.com/SpectrumEN_6933-10-4_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-3-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Reactive Sites Site 1: Amino Group
(Nucleophilic Center)

Site 2: C-Br Bond
(Cross-Coupling)

Site 3: Aromatic Ring
(Electrophilic Substitution)

Click to download full resolution via product page

Caption: Predicted regioselectivity for electrophilic aromatic substitution.

Position C6: This position is ortho to the strongly activating amino group and meta to the

methyl and bromo groups. It is sterically the most accessible of the activated positions,

making it the primary site for electrophilic attack.
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Position C2: This position is ortho to both the amino and methyl groups. While electronically

highly activated, it is sterically hindered by the adjacent methyl group, making it a secondary

site for substitution.

Position C5: This position is meta to the strongly activating amino group, making it

electronically disfavored for attack. [7]

Experimental Protocols: Harnessing the Reactivity
The following protocols are illustrative examples of how to target the key reactive sites.

Researchers should always first consult primary literature and conduct appropriate safety

assessments.

Protocol 1: Suzuki-Miyaura Coupling at the C-Br Bond
This protocol provides a general methodology for the formation of a C-C bond at the C4

position, adapted from demonstrated syntheses. [8][9]

Reaction Setup: To an oven-dried Schlenk flask, add 4-bromo-3-methylaniline (1.0 eq), the

desired arylboronic acid (1.2 eq), and a suitable base such as K₃PO₄ (2.2 eq).

Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or

Nitrogen) three times.

Solvent and Catalyst Addition: Add anhydrous solvent (e.g., 1,4-dioxane or toluene). To this

suspension, add the palladium catalyst, such as Pd(PPh₃)₄ (0.05 eq).

Reaction: Heat the mixture to 90-100 °C and stir vigorously for 12-24 hours, monitoring by

TLC or LC-MS.

Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and water.

Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate

under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to yield the

desired biaryl product.
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Protocol 2: Acylation of the Amino Group
(Protection/Modulation)
This procedure protects the amine and modulates its activating effect for subsequent reactions

like controlled bromination. [10]

Dissolution: Dissolve 4-bromo-3-methylaniline (1.0 eq) in a suitable solvent such as

dichloromethane or tetrahydrofuran in a round-bottom flask.

Base Addition: Add a base, such as pyridine or triethylamine (1.5 eq), to the solution and

cool in an ice bath to 0 °C.

Acylating Agent: Slowly add acetic anhydride or acetyl chloride (1.1 eq) dropwise to the

stirred solution.

Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours until TLC

analysis indicates complete consumption of the starting material.

Workup: Quench the reaction by slowly adding water. Extract the product with ethyl acetate.

Wash the combined organic layers sequentially with dilute HCl, saturated NaHCO₃ solution,

and brine.

Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent to

yield N-(4-bromo-3-methylphenyl)acetamide, which can often be used without further

purification.

Protocol 3: Diazotization and Sandmeyer Cyanation of
the Amino Group
This protocol demonstrates the conversion of the amino group to a nitrile via a diazonium salt

intermediate. [11][12]

Diazotization: In a flask cooled to 0-5 °C, dissolve 4-bromo-3-methylaniline (1.0 eq) in an

aqueous solution of a strong acid (e.g., 2.5 eq of H₂SO₄). To this stirred suspension, add a

solution of sodium nitrite (1.1 eq) in water dropwise, keeping the temperature below 5 °C.

Stir for 30 minutes at this temperature to form the diazonium salt solution.
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Catalyst Preparation: In a separate flask, prepare a solution of copper(I) cyanide (1.3 eq)

and sodium or potassium cyanide (1.5 eq) in water.

Sandmeyer Reaction: Slowly add the cold diazonium salt solution to the copper cyanide

solution. Effervescence (N₂ gas) will be observed.

Reaction Completion: After the addition is complete, allow the mixture to warm to room

temperature and then heat gently (e.g., to 50-60 °C) for 1 hour to ensure complete reaction.

Workup: Cool the reaction mixture and extract the product with a suitable organic solvent like

toluene or ethyl acetate. Wash the organic layer with water and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify the

resulting 4-bromo-3-methylbenzonitrile by column chromatography or recrystallization.

Conclusion
4-Bromo-3-methylaniline is a quintessential example of a multifunctional synthetic building

block. Its value lies not just in the presence of its reactive sites, but in the predictable and

controllable reactivity that arises from the electronic and steric interplay between them. A

thorough understanding of the nucleophilicity of the amino group, the susceptibility of the C-Br

bond to cross-coupling, and the regiochemistry of electrophilic attack on the aromatic ring

empowers chemists to design efficient and elegant synthetic routes. By leveraging the

protocols and principles outlined in this guide, researchers in drug discovery and materials

science can effectively incorporate this versatile intermediate into their synthetic programs to

build the complex molecules of tomorrow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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